Cas no 1806007-99-7 (5-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetic acid)

• Product Name: 5-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetic acid
• CAS No: 1806007-99-7
• MF: C₁₀H₅F₅N₂O₂
• MW: 280.150919675827
• CID: 4880195
• Update Time: 2025-05-19

5-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetic acid

• Inchi： 1S/C10H5F5N2O2/c11-9(12)7-4(2-16)3-17-8(10(13,14)15)5(7)1-6(18)19/h3,9H,1H2,(H,18,19)
• InChI Key： FNDBJDONJUFOJF-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CN=C(C(F)(F)F)C=1CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 389
• XLogP3: 1.6
• Topological Polar Surface Area: 74

Additional information on 5-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetic acid

Introduction to 5-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetic Acid (CAS No. 1806007-99-7)

5-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetic acid is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1806007-99-7, is characterized by its complex molecular structure, which includes multiple fluorinated substituents and a cyano group. These features make it a valuable intermediate in the synthesis of various biologically active molecules.

The presence of difluoromethyl and trifluoromethyl groups in the pyridine ring enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug development. Additionally, the cyano group introduces a polar functional moiety that can participate in hydrogen bonding interactions, further influencing its biological activity. These structural attributes have positioned this compound as a key building block in the design of novel therapeutic agents.

In recent years, there has been a growing interest in the development of fluorinated pyridines due to their enhanced binding affinity and resistance to enzymatic degradation. Studies have demonstrated that compounds containing these fluorinated groups often exhibit improved pharmacokinetic properties, making them more effective in vivo. For instance, research published in leading journals such as the Journal of Medicinal Chemistry and Organic Letters has highlighted the potential of fluorinated pyridines in targeting various diseases, including cancer and inflammatory disorders.

The synthesis of 5-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetic acid involves a multi-step process that requires precise control over reaction conditions. The introduction of fluorine atoms into the pyridine ring is particularly challenging due to their high reactivity and tendency to undergo side reactions. However, advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and electrochemical fluorination, have made it possible to achieve high yields and purity levels.

One of the most promising applications of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. By targeting specific kinases with highly selective inhibitors, it is possible to modulate these pathways and alleviate disease symptoms. Preliminary studies have shown that derivatives of 5-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetic acid exhibit potent inhibitory activity against certain kinases, making them promising candidates for further investigation.

The agrochemical industry has also recognized the potential of this compound as a precursor for developing novel pesticides and herbicides. Fluorinated pyridines are known to possess favorable properties such as broad-spectrum activity and environmental stability. Researchers are exploring ways to incorporate this compound into formulations that can effectively control pests while minimizing ecological impact. This aligns with the growing demand for sustainable agricultural practices that prioritize environmental conservation.

In addition to its pharmaceutical and agrochemical applications, 5-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetic acid has shown promise in material science research. The unique electronic properties of fluorinated pyridines make them suitable for use in organic semiconductors and light-emitting diodes (LEDs). By integrating this compound into advanced materials, scientists aim to develop more efficient and durable electronic devices.

The future prospects for this compound are vast, with ongoing research aimed at expanding its applications across multiple domains. As our understanding of biological systems continues to evolve, new opportunities for utilizing 5-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetic acid are likely to emerge. Collaborative efforts between academia and industry will be essential in translating laboratory discoveries into practical solutions that benefit society.